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Compound of Interest

Compound Name: Amidoflumet

Cat. No.: B1277874

Amidoflumet, a novel trifluoromethanesulfonanilide acaricide, was discovered and developed
by Sumomo Chemical for the control of house dust mites. Registered in Japan in 2004, it offers
a potent solution for managing indoor allergens. This technical guide provides an in-depth
overview of its discovery, chemical properties, synthesis, biological efficacy, and safety profile,
designed for researchers, scientists, and drug development professionals.

Discovery and Development

Amidoflumet emerged from a research program focused on trifluoromethanesulfonanilide
compounds, which were initially investigated for broader insecticidal activity.[1] Subsequent
screening revealed their potent miticidal effects, leading to the synthesis and evaluation of a
series of 2-alkoxycarbonyltrifluoromethanesulfonanilides.[2] Among these, Amidoflumet
(methyl 5-chloro-2-[(trifluoromethyl)sulfonyllaminobenzoate) was identified as a lead candidate
due to its high lethal efficacy against a range of house dust mites, including the predatory
cheyletid mites which are often responsible for biting injuries in humans.[1][3]

The development of Amidoflumet was driven by the need for a faster-acting and more
effective miticide than existing solutions like phenyl salicylate and benzyl benzoate.[1] A key
feature of Amidoflumet is its high lethal activity without exhibiting repellency, ensuring mites
are effectively eliminated rather than dispersed.[1]

Developmental Workflow
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The development process for Amidoflumet followed a structured path from initial discovery to
product registration.

Methyl 2-amino-5-chlorobenzoate Trifluoromethanesulfonyl chloride

+ Trifluoromethanesulfonyl chforide
(in the presence of a base)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1277874?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277874?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

